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Compound of Interest

(S)-2-Amino-2,3-dimethylbutanoic
Compound Name: o
aci

Cat. No.: B555741

This technical guide provides a comprehensive overview of (S)-2-Amino-2,3-
dimethylbutanoic acid, a derivative of the essential amino acid L-valine. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its nomenclature, chemical properties, and biological significance. This document adheres to
stringent data presentation and visualization requirements to facilitate clear understanding and
application in a research setting.

Nomenclature and Identification

(S)-2-Amino-2,3-dimethylbutanoic acid is known by a variety of synonyms and is cataloged
under several chemical identifiers. This section provides a structured summary of its
nomenclature.

Table 1: Synonyms and Identifiers for (S)-2-Amino-2,3-dimethylbutanoic acid
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Type Identifier

Systematic Name (S)-2-Amino-2,3-dimethylbutanoic acid

ALPHA-METHYL-L-VALINE, (S)-(-)-a-

Common Synonyms ] i
Methylvaline, H-aMeVal-OH, a-Methyl-L-valine

CAS Number 53940-83-3[1][2]

PubChem CID 7408715[2]

Molecular Formula C6H13NO2[1][2]

Molecular Weight 131.17 g/mol [1][2]

InChl Key GPYTYOMSQHBYTK-LURJTMIESA-N[2]
SMILES CC(C)--INVALID-LINK--(C(=O)O)N[2]

Physicochemical Properties

A summary of the key physicochemical properties of (S)-2-Amino-2,3-dimethylbutanoic acid
is presented below. These properties are crucial for its handling, formulation, and application in
experimental settings.

Table 2: Physicochemical Data for (S)-2-Amino-2,3-dimethylbutanoic acid

Property Value Source
Appearance White to off-white solid/powder  [3]
Purity =>99% (TLC) [4]
Optical Rotation [0]D24 = -4 £ 2° (c=1 in Water)  [4]

- H20: 50 mg/mL (381.18 mM;
Solubility ] o [3]
requires sonication)

Powder: -20°C for 3 years, 4°C
N for 2 years. In solvent: -80°C
Storage Conditions [3]
for 6 months, -20°C for 1

month.
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Biological and Pharmaceutical Information

(S)-2-Amino-2,3-dimethylbutanoic acid is a derivative of L-valine, a branched-chain amino
acid (BCAA). Its biological activities are primarily associated with its role in protein synthesis
and metabolism.

It is utilized in various research and commercial applications:

¢ Nutritional Supplements: As a valine derivative, it is used in ergogenic supplements to
influence anabolic hormone secretion, provide energy during exercise, and aid in muscle
recovery.[1][3]

e Pharmaceutical Development: It serves as a building block in the synthesis of novel
pharmaceuticals due to its specific stereochemistry and structural properties.[4][5]

e Biochemical Research: Its interactions with enzymes and receptors are of interest in studies
of metabolic pathways and enzyme kinetics.[4][5]

While it is known to interact with molecular targets like enzymes and receptors, specific
signaling pathways directly modulated by (S)-2-Amino-2,3-dimethylbutanoic acid have not
been elucidated in the reviewed literature. Its mechanism of action is generally considered to
be related to its role as a constituent of proteins and a modulator of metabolic processes.[5]

Experimental Protocols

Detailed experimental protocols are essential for the consistent and reproducible study of any
compound. This section outlines a general approach for the asymmetric synthesis and a
specific method for the chiral analysis of (S)-2-Amino-2,3-dimethylbutanoic acid.

Asymmetric Synthesis (General Strategy)

A specific, detailed experimental protocol for the enantioselective synthesis of (S)-2-Amino-
2,3-dimethylbutanoic acid is not readily available in the public domain. However, a general
strategy for the asymmetric synthesis of a-methyl-a-amino acids can be adapted. One common
approach involves the use of a chiral auxiliary to control the stereochemistry of the product.

Logical Workflow for Asymmetric Synthesis:
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Asymmeric Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. reactivi.ro [reactivi.ro]

2. (2S)-2-amino-2,3-dimethylbutanoic acid | C6H13NO2 | CID 7408715 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. chemimpex.com [chemimpex.com]

5. Buy 2-Amino-2,3-dimethylbutanoic acid | 4378-19-2 [smolecule.com]

To cite this document: BenchChem. [An In-depth Technical Guide to (S)-2-Amino-2,3-
dimethylbutanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555741#synonyms-for-s-2-amino-2-3-
dimethylbutanoic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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